Cas no 2305414-35-9 (N-(4-cyclohexylbutan-2-yl)prop-2-enamide)

• Product Name: N-(4-cyclohexylbutan-2-yl)prop-2-enamide
• CAS No: 2305414-35-9
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5412268
• PubChem ID: 137934097
• Update Time: 2025-11-01

N-(4-cyclohexylbutan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2305414-35-9
• EN300-26573494
• Z2517214293
• N-(4-Cyclohexylbutan-2-yl)prop-2-enamide
• N-(3-Cyclohexyl-1-methylpropyl)-2-propenamide
• N-(4-cyclohexylbutan-2-yl)prop-2-enamide

• Inchi： 1S/C13H23NO/c1-3-13(15)14-11(2)9-10-12-7-5-4-6-8-12/h3,11-12H,1,4-10H2,2H3,(H,14,15)
• InChI Key： XETNJOIAJZDLQE-UHFFFAOYSA-N
• SMILES： C(NC(C)CCC1CCCCC1)(=O)C=C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(4-cyclohexylbutan-2-yl)prop-2-enamide

Professional Introduction to N-(4-cyclohexylbutan-2-yl)prop-2-enamide (CAS No: 2305414-35-9)

N-(4-cyclohexylbutan-2-yl)prop-2-enamide, identified by the CAS number 2305414-35-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of a cyclohexyl group and an amide functional group contributes to its distinctive chemical properties, making it a subject of extensive investigation in synthetic chemistry and medicinal chemistry.

The structural composition of N-(4-cyclohexylbutan-2-yl)prop-2-enamide encompasses a prop-2-enamide moiety attached to a 4-cyclohexylbutan-2-yl chain. This configuration imparts specific physicochemical properties, including solubility, stability, and reactivity, which are critical factors in evaluating its suitability for various applications. The cyclohexyl group, in particular, introduces steric hindrance and lipophilicity, influencing the compound's interaction with biological targets.

In recent years, there has been a growing interest in amide-based compounds due to their role as key pharmacophores in numerous therapeutic agents. The amide bond in N-(4-cyclohexylbutan-2-yl)prop-2-enamide not only contributes to its stability but also facilitates its incorporation into more complex molecular architectures. This has led to its exploration as a building block in the synthesis of novel molecules with potential pharmacological activity.

One of the most compelling aspects of N-(4-cyclohexylbutan-2-yl)prop-2-enamide is its versatility in chemical modifications. The presence of both the amide and the cyclohexyl groups provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, modifications at the amide nitrogen or the cyclohexyl ring can alter the compound's solubility, bioavailability, and metabolic stability, making it adaptable for different pharmacological contexts.

The compound has been studied in the context of developing new therapeutic strategies. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are pivotal in drug action. Researchers have been particularly interested in exploring its effects on enzymes involved in inflammatory pathways and signal transduction processes. Preliminary studies have indicated that derivatives of N-(4-cyclohexylbutan-2-yl)prop-2-enamide may exhibit modulatory effects on these pathways, opening up possibilities for applications in treating inflammatory and metabolic disorders.

The synthesis of N-(4-cyclohexylbutan-2-yl)prop-2-enamide involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the amide bond through condensation reactions between appropriate carboxylic acids and amines. Subsequent steps involve introducing the cyclohexyl group and functionalizing the propenamide moiety to achieve the desired structural complexity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to ensure high yields and purity.

The physicochemical properties of N-(4-cyclohexylbutan-2-yl)prop-2-enamide have been thoroughly characterized through various analytical methods. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its molecular structure, while mass spectrometry (MS) provides confirmation of its molecular weight and fragmentation patterns. Additionally, computational studies using molecular modeling techniques have helped predict its interactions with biological targets and assess its pharmacokinetic behavior.

In conclusion, N-(4-cyclohexylbutan-2-yl)prop-2-enamide(CAS No: 2305414-35-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this molecule is poised to play a significant role in the development of innovative therapeutic agents.